Cas no 2228841-89-0 (2-bromo-3-(2-methyloxiran-2-yl)pyridine)
2-bromo-3-(2-methyloxiran-2-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-3-(2-methyloxiran-2-yl)pyridine
- EN300-1905549
- 2228841-89-0
-
- Inchi: 1S/C8H8BrNO/c1-8(5-11-8)6-3-2-4-10-7(6)9/h2-4H,5H2,1H3
- InChI Key: XXXDEVDOLMAIHJ-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=CN=1)C1(C)CO1
Computed Properties
- Exact Mass: 212.97893g/mol
- Monoisotopic Mass: 212.97893g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 25.4Ų
2-bromo-3-(2-methyloxiran-2-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1905549-0.05g |
2-bromo-3-(2-methyloxiran-2-yl)pyridine |
2228841-89-0 | 0.05g |
$983.0 | 2023-09-18 | ||
| Enamine | EN300-1905549-0.1g |
2-bromo-3-(2-methyloxiran-2-yl)pyridine |
2228841-89-0 | 0.1g |
$1031.0 | 2023-09-18 | ||
| Enamine | EN300-1905549-0.25g |
2-bromo-3-(2-methyloxiran-2-yl)pyridine |
2228841-89-0 | 0.25g |
$1078.0 | 2023-09-18 | ||
| Enamine | EN300-1905549-0.5g |
2-bromo-3-(2-methyloxiran-2-yl)pyridine |
2228841-89-0 | 0.5g |
$1124.0 | 2023-09-18 | ||
| Enamine | EN300-1905549-1.0g |
2-bromo-3-(2-methyloxiran-2-yl)pyridine |
2228841-89-0 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1905549-2.5g |
2-bromo-3-(2-methyloxiran-2-yl)pyridine |
2228841-89-0 | 2.5g |
$2295.0 | 2023-09-18 | ||
| Enamine | EN300-1905549-5.0g |
2-bromo-3-(2-methyloxiran-2-yl)pyridine |
2228841-89-0 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1905549-10.0g |
2-bromo-3-(2-methyloxiran-2-yl)pyridine |
2228841-89-0 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1905549-1g |
2-bromo-3-(2-methyloxiran-2-yl)pyridine |
2228841-89-0 | 1g |
$1172.0 | 2023-09-18 | ||
| Enamine | EN300-1905549-5g |
2-bromo-3-(2-methyloxiran-2-yl)pyridine |
2228841-89-0 | 5g |
$3396.0 | 2023-09-18 |
2-bromo-3-(2-methyloxiran-2-yl)pyridine Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
Additional information on 2-bromo-3-(2-methyloxiran-2-yl)pyridine
2-Bromo-3-(2-Methyloxiran-2-yl)Pyridine: A Comprehensive Overview
The compound 2-bromo-3-(2-methyloxiran-2-yl)pyridine (CAS No. 2228841-89-0) is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a bromine substituent and a 2-methyloxiran-2-yl group. The pyridine ring, a six-membered aromatic structure with one nitrogen atom, forms the core of this molecule, while the bromine and oxirane groups introduce functional diversity and reactivity.
Recent studies have highlighted the importance of halogenated pyridines like 2-bromo-3-(2-methyloxiran-2-yl)pyridine in organic synthesis. The presence of bromine at the 2-position of the pyridine ring makes it an excellent candidate for nucleophilic substitution reactions. This property has been exploited in the development of novel synthetic pathways for complex molecules, including pharmaceutical agents and agrochemicals. Researchers have demonstrated that the bromine substituent can be readily replaced with other functional groups, enabling the construction of diverse chemical libraries.
The oxirane (or epoxide) group attached to the pyridine ring at position 3 adds another layer of complexity to this molecule. Epoxides are known for their reactivity in both acidic and basic conditions, making them valuable intermediates in organic synthesis. In the case of 2-bromo-3-(2-methyloxiran-2-yl)pyridine, the epoxide group can undergo ring-opening reactions under specific conditions, leading to the formation of various derivatives. These derivatives have shown promise in applications ranging from polymer chemistry to drug delivery systems.
One of the most exciting developments involving this compound is its use as a building block in medicinal chemistry. Scientists have reported that derivatives of 2-bromo-3-(2-methyloxiran-2-yl)pyridine exhibit potent biological activities, including anti-inflammatory, antifungal, and anticancer properties. For instance, recent research has focused on its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.
In addition to its medicinal applications, 2-bromo-3-(2-methyloxiran-2-yl)pyridine has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its ability to absorb and emit light at specific wavelengths could be advantageous.
From a synthetic perspective, the preparation of 2-bromo-3-(2-methyloxiran-2-yl)pyridine involves a series of well-established organic reactions. The starting material is typically a substituted pyridine derivative, which undergoes bromination at position 2 using brominating agents like N-bromosuccinimide (NBS). The introduction of the epoxide group at position 3 requires careful control over reaction conditions to ensure regioselectivity and avoid unwanted side reactions.
The stability and reactivity of 2-bromo-3-(2-methyloxiran-2-yl)pyridine make it an attractive substrate for further functionalization. For example, substitution reactions at the brominated position can yield derivatives with improved solubility or bioavailability, which are critical properties for drug candidates. Similarly, modifications to the epoxide group can lead to compounds with enhanced mechanical or electronic properties for materials applications.
Despite its numerous advantages, there are challenges associated with working with this compound. Its reactivity can sometimes lead to side reactions if not properly controlled during synthesis or subsequent transformations. Additionally, handling large-scale syntheses requires careful consideration of safety protocols due to the potential hazards associated with certain reagents used in its preparation.
In conclusion, 2-bromo-3-(methyloxirane)pyridine (CAS No. ) is a versatile molecule with significant potential across multiple disciplines. Its unique structure enables it to serve as a valuable building block in organic synthesis, while its functional groups provide opportunities for further modification and application development. As research continues to uncover new uses for this compound, it is likely that its role in chemistry will continue to expand.
2228841-89-0 (2-bromo-3-(2-methyloxiran-2-yl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)